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Compound of Interest

Compound Name:
Tert-butyl 3-acetylpyrrolidine-1-

carboxylate

Cat. No.: B051284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Tert-
butyl 3-acetylpyrrolidine-1-carboxylate (CAS No. 858643-95-5). Adherence to these

procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Tert-butyl 3-acetylpyrrolidine-1-carboxylate is classified with the following hazards:

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1][2]

The following personal protective equipment is mandatory when handling this compound.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield should be worn when

there is a significant risk of

splashing.[3][4]

Protects against serious eye

irritation or damage from

splashes.[3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber). Gloves must be

inspected before use and

disposed of properly after

contamination.[4][5]

Prevents skin contact and

subsequent irritation.[3]

Skin and Body Protection

A flame-resistant or 100%

cotton lab coat worn over

personal clothing. Chemical-

resistant apron and sleeves

are recommended for larger

quantities. Wear closed-toe

shoes and long pants.[6]

Protects skin from potential

splashes and contact with the

chemical.[6]

Respiratory Protection

All handling should be

conducted in a certified

chemical fume hood.[6] If

engineering controls are

insufficient, a NIOSH-approved

respirator should be used.[6][7]

Minimizes the risk of

respiratory tract irritation from

inhaling dust or vapors.[1]

Operational and Disposal Plans
Strict adherence to the following step-by-step procedures is required for the safe handling and

disposal of Tert-butyl 3-acetylpyrrolidine-1-carboxylate.

1. Pre-Handling Preparations:

Ensure a certified chemical fume hood is operational.
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Verify that a safety shower and eyewash station are accessible and unobstructed.[6]

Assemble all necessary equipment and reagents.

Prepare a designated and clearly labeled waste container for the chemical and any

contaminated materials.[6]

2. Handling the Chemical:

Don all required PPE as specified in the table above before entering the designated work

area.

Conduct all manipulations of the chemical inside the chemical fume hood.[6]

Avoid the formation of dust and aerosols.[4]

Keep the container tightly closed when not in use.[3]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[4]

3. Accidental Release Measures:

In case of a spill, evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material to avoid raising dust and place it in the

designated waste container.[4]

Prevent the spilled material from entering drains or waterways.[4]

4. Disposal Plan:

All waste, including residual chemical and contaminated materials (e.g., gloves, wipes), must

be collected in a sealed, clearly labeled, and compatible waste container.[6]

Dispose of all waste in accordance with local, state, and federal regulations.[3] This should

be carried out through a licensed professional waste disposal service.[4]
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Contaminated packaging should be disposed of as unused product.[4]

Workflow for Safe Handling
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Caption: Workflow for the safe handling of Tert-butyl 3-acetylpyrrolidine-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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